Cas no 874788-15-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide
• CAS No: 874788-15-5
• MF: C₁₃H₁₉NO₅S₂
• MW: 333.423661470413
• CID: 6308716
• PubChem ID: 16268976
• Update Time: 2025-05-27

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide
• Z89320770
• N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-methylbenzenesulfonamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-methylbenzenesulfonamide
• F2547-0110
• 874788-15-5
• AKOS016597605

• Inchi： 1S/C13H19NO5S2/c1-3-19-12-4-6-13(7-5-12)21(17,18)14(2)11-8-9-20(15,16)10-11/h4-7,11H,3,8-10H2,1-2H3
• InChI Key： XROXNDSLJCLYSW-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C)S(C1C=CC(=CC=1)OCC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 333.07046505g/mol
• Monoisotopic Mass: 333.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.5Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide

Comprehensive Analysis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide (CAS 874788-15-5)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide (CAS 874788-15-5) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiolane ring and an ethoxybenzene moiety, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzyme activity and targeting specific biological pathways, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on sulfonamide-based compounds due to their versatility in drug design. The presence of the 1,1-dioxo-1lambda6-thiolan-3-yl group in this molecule enhances its stability and bioavailability, addressing key challenges in modern pharmacology. With the rise of AI-driven drug discovery, compounds like CAS 874788-15-5 are being screened for potential interactions with proteins implicated in chronic diseases, a hot topic in biotech innovation.

The 4-ethoxy-N-methylbenzene segment of this compound contributes to its lipophilicity, a critical factor for membrane permeability and drug delivery efficiency. This property is particularly relevant in the development of central nervous system (CNS) therapeutics, where crossing the blood-brain barrier remains a major hurdle. As neurodegenerative disease research gains traction, the structural features of this sulfonamide could inspire novel treatment strategies.

From a synthetic chemistry perspective, the preparation of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide involves innovative coupling techniques, reflecting advancements in green chemistry methodologies. The compound’s sulfonamide linkage offers a robust scaffold for further derivatization, catering to the pharmaceutical industry’s need for structure-activity relationship (SAR) studies. This aligns with the broader trend of fragment-based drug design, a popular search topic among medicinal chemists.

Analytical characterization of CAS 874788-15-5 typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, techniques frequently searched by quality control professionals. The compound’s stability under various pH conditions is also a key area of investigation, given the emphasis on oral drug formulation in current pharmaceutical development.

Beyond therapeutic applications, this sulfonamide derivative has garnered attention in material science for its potential in designing functional polymers. The thiolane-1,1-dioxide unit could contribute to novel polymer backbones with tailored electronic properties, a subject of interest in organic electronics research. This interdisciplinary relevance enhances the compound’s profile in scientific literature and patent filings.

As regulatory agencies emphasize drug safety and metabolic profiling, studies on CAS 874788-15-5 increasingly focus on its pharmacokinetic properties. The ethoxy substituent’s impact on hepatic metabolism is a specific area of exploration, connecting to broader discussions about prodrug optimization—a trending topic in pharmaceutical forums and academic conferences.

The commercial availability of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethoxy-N-methylbenzene-1-sulfonamide through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. This accessibility supports the open innovation model prevalent in contemporary drug discovery, where collaborative research accelerates the identification of lead compounds for orphan diseases and niche therapeutic areas.

In conclusion, CAS 874788-15-5 represents a compelling case study in modern medicinal chemistry, bridging traditional sulfonamide pharmacology with cutting-edge computational chemistry approaches. Its structural complexity and multifunctional design respond to the pharmaceutical industry’s demand for target-specific agents, while its physicochemical properties offer insights for formulation scientists addressing drug delivery challenges. As research progresses, this compound may emerge as a key player in addressing unmet medical needs through rational drug design.